Cas no 814255-85-1 (N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide)

• Product name: N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide
• CAS No: 814255-85-1
• MF: C₁₃H₁₂BrNOS
• MW: 310.209481239319
• CID: 2137048
• PubChem ID: 61394529

N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide
• N-(5-bromothiophen-3-ylmethyl)-N-methylbenzamide
• SCHEMBL1749843
• AKOS010653993
• DTXSID901243086
• UQKFJHYEMVYQSV-UHFFFAOYSA-N
• DA-41305
• 814255-85-1

• Inchi： InChI=1S/C13H12BrNOS/c1-15(8-10-7-12(14)17-9-10)13(16)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
• InChI Key： UQKFJHYEMVYQSV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 308.98230Da
• Monoisotopic Mass: 308.98230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6Ų
• XLogP3: 3.6